Cas no 874566-53-7 (Benzonitrile, 2-(1-hydroxy-2-propenyl)-)
Benzonitrile, 2-(1-hydroxy-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-(1-hydroxy-2-propenyl)-
- 874566-53-7
- 2-(1-hydroxyprop-2-en-1-yl)benzonitrile
- EN300-1814534
-
- Inchi: 1S/C10H9NO/c1-2-10(12)9-6-4-3-5-8(9)7-11/h2-6,10,12H,1H2
- InChI Key: LFOLPZXCLKWJJF-UHFFFAOYSA-N
- SMILES: OC(C=C)C1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 159.068413911Da
- Monoisotopic Mass: 159.068413911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44Ų
Benzonitrile, 2-(1-hydroxy-2-propenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814534-0.05g |
2-(1-hydroxyprop-2-en-1-yl)benzonitrile |
874566-53-7 | 0.05g |
$768.0 | 2023-06-01 | ||
| Enamine | EN300-1814534-0.1g |
2-(1-hydroxyprop-2-en-1-yl)benzonitrile |
874566-53-7 | 0.1g |
$804.0 | 2023-06-01 | ||
| Enamine | EN300-1814534-0.25g |
2-(1-hydroxyprop-2-en-1-yl)benzonitrile |
874566-53-7 | 0.25g |
$840.0 | 2023-06-01 | ||
| Enamine | EN300-1814534-0.5g |
2-(1-hydroxyprop-2-en-1-yl)benzonitrile |
874566-53-7 | 0.5g |
$877.0 | 2023-06-01 | ||
| Enamine | EN300-1814534-1.0g |
2-(1-hydroxyprop-2-en-1-yl)benzonitrile |
874566-53-7 | 1g |
$914.0 | 2023-06-01 | ||
| Enamine | EN300-1814534-2.5g |
2-(1-hydroxyprop-2-en-1-yl)benzonitrile |
874566-53-7 | 2.5g |
$1791.0 | 2023-06-01 | ||
| Enamine | EN300-1814534-5.0g |
2-(1-hydroxyprop-2-en-1-yl)benzonitrile |
874566-53-7 | 5g |
$2650.0 | 2023-06-01 | ||
| Enamine | EN300-1814534-10.0g |
2-(1-hydroxyprop-2-en-1-yl)benzonitrile |
874566-53-7 | 10g |
$3929.0 | 2023-06-01 |
Benzonitrile, 2-(1-hydroxy-2-propenyl)- Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Benzonitrile, 2-(1-hydroxy-2-propenyl)-
Benzonitrile, 2-(1-hydroxy-2-propenyl)- and Its Significance in Modern Chemical Research
Benzonitrile, 2-(1-hydroxy-2-propenyl)-, identified by its CAS number 874566-53-7, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in various chemical reactions. The presence of both a benzonitrile moiety and an (1-hydroxy-2-propenyl) side chain imparts distinct reactivity and functionality, making it a valuable building block in the development of novel compounds.
The benzonitrile core is a well-known pharmacophore in medicinal chemistry, often found in a wide range of therapeutic agents. Its ability to participate in hydrogen bonding and π-stacking interactions makes it particularly useful in drug design. The (1-hydroxy-2-propenyl) group, on the other hand, introduces hydrophilicity and the potential for further functionalization. This combination of structural elements allows for the creation of molecules with tailored properties, suitable for various biological assays and drug discovery programs.
In recent years, there has been significant interest in the development of compounds that can modulate biological pathways associated with inflammation and oxidative stress. Benzonitrile, 2-(1-hydroxy-2-propenyl)- has been explored as a precursor in the synthesis of potential inhibitors targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the inflammatory response and are often implicated in chronic diseases such as arthritis and cancer. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity, making them promising candidates for further investigation.
The synthesis of Benzonitrile, 2-(1-hydroxy-2-propenyl)- involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the reaction of cinnamaldehyde with sodium cyanide followed by hydrolysis to yield the desired product. This synthetic route is advantageous due to the availability of starting materials and the mild conditions required for the reaction. Additionally, modifications to this pathway can be easily adapted to produce a library of related compounds for high-throughput screening.
The structural features of Benzonitrile, 2-(1-hydroxy-2-propenyl)- also make it an interesting candidate for studying molecular interactions at the molecular level. Computational chemistry techniques have been employed to model its binding affinity to various biological targets. These studies have provided insights into how the benzonitrile and (1-hydroxy-2-propenyl) groups contribute to its binding properties. Such information is crucial for rational drug design, allowing researchers to optimize the compound's efficacy and selectivity.
In addition to its pharmaceutical applications, Benzonitrile, 2-(1-hydroxy-2-propenyl)- has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes have been explored for their potential in cross-coupling reactions, which are fundamental transformations in organic synthesis. The versatility of this compound underscores its importance as a chemical entity with broad utility.
The latest research on Benzonitrile, 2-(1-hydroxy-2-propenyl)- has also delved into its role as an intermediate in the production of natural product analogs. By leveraging biocatalytic methods, researchers have been able to generate derivatives that mimic structurally complex molecules found in nature. These analogs often exhibit enhanced biological activity compared to their natural counterparts, making them valuable tools for understanding biological processes and developing new therapeutics.
The future prospects for Benzonitrile, 2-(1-hydroxy-2-propenyl)- are vast and multifaceted. As our understanding of chemical biology continues to evolve, new applications for this compound are likely to emerge. Ongoing studies aim to explore its potential in areas such as neurodegenerative diseases and infectious diseases, where novel therapeutic agents are urgently needed. The compound's unique structural features provide a solid foundation for innovative research that could lead to significant breakthroughs.
874566-53-7 (Benzonitrile, 2-(1-hydroxy-2-propenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)